Cas no 2034475-37-9 (N-{6-(furan-2-yl)pyridin-3-ylmethyl}oxane-4-carboxamide)

• Product Name: N-{6-(furan-2-yl)pyridin-3-ylmethyl}oxane-4-carboxamide
• CAS No: 2034475-37-9
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5379327
• Update Time: 2025-08-05

N-{6-(furan-2-yl)pyridin-3-ylmethyl}oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[6-(furan-2-yl)pyridin-3-yl]methyl]oxane-4-carboxamide
• N-{6-(furan-2-yl)pyridin-3-ylmethyl}oxane-4-carboxamide

• Inchi： 1S/C16H18N2O3/c19-16(13-5-8-20-9-6-13)18-11-12-3-4-14(17-10-12)15-2-1-7-21-15/h1-4,7,10,13H,5-6,8-9,11H2,(H,18,19)
• InChI Key： QAMJUXUQFPZFBB-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2=CC=C(C3=CC=CO3)N=C2)=O)CC1

Additional information on N-{6-(furan-2-yl)pyridin-3-ylmethyl}oxane-4-carboxamide

N-{6-(furan-2-yl)pyridin-3-ylmethyl}oxane-4-carboxamide: A Comprehensive Overview

The compound N-{6-(furan-2-yl)pyridin-3-ylmethyl}oxane-4-carboxamide (CAS No. 2034475-37-9) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a furan moiety and an oxane carboxamide group. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

N-{6-(furan-2-yl)pyridin-3-ylmethyl}oxane-4-carboxamide exhibits intriguing physical and chemical properties that make it suitable for diverse applications. Its molecular structure, which includes a conjugated aromatic system and a flexible amide group, contributes to its stability and reactivity. Researchers have recently explored its potential as a building block for advanced materials, such as stimuli-responsive polymers and drug delivery systems. The integration of the furan ring into the pyridine framework introduces unique electronic properties, enhancing its ability to participate in various chemical reactions.

One of the most promising areas of research involving N-{6-(furan-2-yl)pyridin-3-ylmethyl}oxane-4-carboxamide is its application in drug discovery. Studies have shown that this compound possesses bioactive properties, making it a potential candidate for therapeutic agents targeting specific diseases. For instance, recent investigations have highlighted its ability to modulate enzyme activity, suggesting its role in the development of novel drugs for conditions such as inflammation and neurodegenerative disorders.

In addition to its pharmacological applications, N-{6-(furan-2-yl)pyridin-3-y l methyl}oxane -4-carboxamide has also garnered attention in the field of materials science. Its structural versatility allows for the creation of advanced materials with tailored properties. For example, researchers have successfully utilized this compound as a monomer in the synthesis of functional polymers, demonstrating its potential in creating materials with enhanced mechanical strength and thermal stability.

The synthesis of N-{6-(furan -2 - yl ) pyridin - 3 - ylmethyl } oxane -4-carboxamide involves a series of well-defined chemical reactions that ensure high purity and structural integrity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications. The use of green chemistry principles in its production has also been explored, aligning with global efforts to promote sustainable chemical manufacturing.

From an analytical standpoint, N-{6-(furan -2 - yl ) pyridin - 3 - ylmethyl } oxane -4-carboxamide has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided valuable insights into its molecular structure and dynamic behavior, further solidifying its position as a key molecule in contemporary chemical research.

In conclusion, N-{6-(furan -2 - yl ) pyridin - 3 - ylmethyl } oxane -4-carboxamide (CAS No. 2034475 - 37 -9) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a pivotal molecule in advancing scientific knowledge and technological innovations.